Cas no 161798-69-2 (3-{(3-nitrophenyl)methylamino}propan-1-ol)

• Product Name: 3-{(3-nitrophenyl)methylamino}propan-1-ol
• CAS No: 161798-69-2
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 1341941
• PubChem ID: 15229832
• Update Time: 2025-04-20

3-{(3-nitrophenyl)methylamino}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-[[(3-nitrophenyl)methyl]amino]-
• 3-{(3-nitrophenyl)methylamino}propan-1-ol
• 161798-69-2
• SCHEMBL7962315
• 3-((3-Nitrobenzyl)amino)propan-1-ol
• DA-09660
• AKOS002649132
• N-m-Nitrobenzyl-3-amino-1-propanol
• EN300-169053
• CS-0355388
• VPVBVIMTAIOJMV-UHFFFAOYSA-N
• 3-{[(3-nitrophenyl)methyl]amino}propan-1-ol

• Inchi： 1S/C10H14N2O3/c13-6-2-5-11-8-9-3-1-4-10(7-9)12(14)15/h1,3-4,7,11,13H,2,5-6,8H2
• InChI Key： VPVBVIMTAIOJMV-UHFFFAOYSA-N
• SMILES： OCCCNCC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 210.10052
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• PSA: 75.4